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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Chemical and Biological Data of Tricyclamol Chloride

The table below summarizes the key identification and activity data available for Tricyclamol Chloride,

which is also known as Procyclidine hydrochloride.

Property Details

CAS Registry Number 1508-76-5 [1]

Synonyms Procyclidine hydrochloride; (£)-Procyclidine hydrochloride [1]

Molecular Formula C19H30CINO [1]

Molecular Weight 323.90 g/mol [1]

IUPAC Name 1-(3-cyclohexyl-3-hydroxy-3-phenylpropyl)-1-methylpyrrolidinium
chloride [2]

Related ChEBI ID CHEBI:135284 [3]

Purity (from one supplier) 99.19% [1]

Primary Biological Activity Muscarinic receptor antagonist; NMDA receptor antagonist [1]
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Property Details
Reported Research Parkinson's disease studies; Soman-induced epilepsy models [1]
Applications

Reported Experimental Models and Protocols

One source details an in vivo experimental model, which offers a template for how the compound has been

used in research.

¢ Animal Model: The study used Male Sprague-Dawley rats and Dunkin-Hartley male guinea pigs [1].
e Dosage and Administration: Procyclidine (Tricyclamol) hydrochloride was administered via
subcutaneous injection at doses of 0.3, 1.0, 3.0, and 6.0 mg/kg [1].
e Combination Treatment: The compound was evaluated in combination with physostigmine (PhS) for
increased protective effect against Soman infection [1].
e Outcome Measures: Key results included [1]:
o Protection: Measured as a fold-increase in protection in a dose-dependent manner.
o Seizure Prevention: The combination treatment was able to prevent seizures altogether.
o Neuroprotection: Prevented Soman-induced severe brain damage in areas like the
hippocampus, cortex, amygdala, and thalamus.

Mechanism of Action Signaling Pathway

Based on its described biological activities, the mechanism of action for Tricyclamol Chloride

(Procyclidine hydrochloride) can be visualized as follows. This diagram illustrates its dual antagonistic role.
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Key Information Gaps and Further Guidance

A comprehensive comparison guide for reference standard qualification requires specific data that current

search results lack.

e Lack of Comparative Data: No experimental head-to-head data comparing Tricyclamol Chloride with
other anticholinergic agents (e.g., atropine, scopolamine) was found.

¢ Incomplete Qualification Protocols: The search results do not provide detailed standard operating
procedures for key analytical techniques like HPLC purity methods, identity confirmation by NMR or
mass spectrometry, water content determination, residual solvent analysis, or stability studies.

¢ Reliable Information Sources: The available data comes from authoritative chemical and supplier
databases like PubChem [2], ChEBI [3], and MedChemExpress [1], which are reliable for foundational
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chemical information.

For a complete reference standard qualification, you would typically need to consult official pharmacopeial
monographs (like USP or Ph.Eur.) or the manufacturer's Certificate of Analysis (CoA) for parameters such

ds:

¢ Identity: Confirmation via FTIR, NMR, and MS.

e Purity: Detailed chromatographic methods (HPLC/UPLC) with system suitability results.
e Assay: Quantitative determination of the main component.

e Impurities: Identification and quantification of known and unknown impurities.

e Water Content: Results from Karl Fischer titration.

¢ Residual Solvents: Data from GC-based methods.

¢ Stability: Results from forced degradation and long-term stability studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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